Cas no 54286-63-4 (4,7-Dibromobenzoc1,2,5oxadiazole)
4,7-Dibromobenzoc1,2,5oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Dibromobenzo[c][1,2,5]oxadiazole
- 2,1,3-Benzoxadiazole,4,7-dibromo-
- 4,7-dibromo-2,1,3-Benzoxadiazole
- 4,7-Dibrom-benz[1,2,5]oxadiazol
- 4,7-dibromo-2,1,3-benzooxadiazole
- 4,7-dibromo-benz[1,2,5]oxadiazole
- 4,7-dibromo-benzo[1,2,5]oxadiazole
- 4,7-dibromobenzofurazan
- AC1L45MQ
- AK-54526
- ANW-58972
- CTK8B7930
- KB-239679
- SureCN680567
- 2,1,3-Benzoxadiazole, 4,7-dibromo-
- 4,7-Dibromo-benzofurazan
- C6H2Br2N2O
- 7810AB
- FCH1333927
- AX8215455
- ST2405274
- 4,7-Dibromo-benzofurazan 4,7-Dibromo-benzofurazan
- 4 pound not7-Dibromobenzo[c][1 pound not2 pound not5]oxadiazole
- SB66800
- C75548
- 54286-63-4
- YSWG629
- DS-14493
- D4614
- AKOS016002074
- MFCD02114623
- CS-0097774
- FT-0760499
- DTXSID50202638
- AMY27418
- SCHEMBL680567
- DB-071822
- 4,7-Dibromobenzoc1,2,5oxadiazole
-
- MDL: MFCD02114623
- Inchi: 1S/C6H2Br2N2O/c7-3-1-2-4(8)6-5(3)9-11-10-6/h1-2H
- InChI Key: ZUGAIWASFADONS-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2C1=NON=2)Br
Computed Properties
- Exact Mass: 275.85336
- Monoisotopic Mass: 275.853
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 2.6
Experimental Properties
- Density: 2.220±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 111.0 to 115.0 deg-C
- Boiling Point: 312.4°Cat760mmHg
- Flash Point: 142.7°C
- Refractive Index: 1.692
- Solubility: Very slightly soluble (0.53 g/l) (25 º C),
- PSA: 38.92
4,7-Dibromobenzoc1,2,5oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4614-200MG |
4,7-Dibromobenzoc1,2,5oxadiazole |
54286-63-4 | 98.0%(GC) | 200MG |
490CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4614-1G |
4,7-Dibromobenzoc1,2,5oxadiazole |
54286-63-4 | 98.0%(GC) | 1G |
1990CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY427-50mg |
4,7-Dibromobenzoc1,2,5oxadiazole |
54286-63-4 | 97% | 50mg |
172.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY427-5g |
4,7-Dibromobenzoc1,2,5oxadiazole |
54286-63-4 | 97% | 5g |
3488.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY427-250mg |
4,7-Dibromobenzoc1,2,5oxadiazole |
54286-63-4 | 97% | 250mg |
832CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY427-1g |
4,7-Dibromobenzoc1,2,5oxadiazole |
54286-63-4 | 97% | 1g |
1161.0CNY | 2021-07-13 | |
| Chemenu | CM132390-1g |
4,7-dibromobenzo[c][1,2,5]oxadiazole |
54286-63-4 | 95+% | 1g |
$234 | 2021-08-05 | |
| Chemenu | CM132390-5g |
4,7-dibromobenzo[c][1,2,5]oxadiazole |
54286-63-4 | 95+% | 5g |
$529 | 2021-08-05 | |
| Chemenu | CM132390-10g |
4,7-dibromobenzo[c][1,2,5]oxadiazole |
54286-63-4 | 95+% | 10g |
$795 | 2021-08-05 | |
| Chemenu | CM132390-25g |
4,7-dibromobenzo[c][1,2,5]oxadiazole |
54286-63-4 | 95+% | 25g |
$1328 | 2021-08-05 |
4,7-Dibromobenzoc1,2,5oxadiazole Suppliers
4,7-Dibromobenzoc1,2,5oxadiazole Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 4,7-Dibromobenzoc1,2,5oxadiazole
Introduction to 4,7-Dibromobenzoc1,2,5oxadiazole (CAS No. 54286-63-4)
4,7-Dibromobenzoc1,2,5oxadiazole, identified by the Chemical Abstracts Service Number (CAS No.) 54286-63-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and materials chemistry. This compound belongs to the benzoc1,2,5oxadiazole class, a structural motif known for its versatile applications in medicinal chemistry and organic synthesis. The presence of bromine substituents at the 4- and 7-positions enhances its reactivity, making it a valuable intermediate in the development of various chemical entities.
The benzoc1,2,5oxadiazole core is characterized by a fused ring system consisting of a benzene ring connected to a 1,2,5-oxadiazole moiety. This unique structural arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in diverse chemical transformations. The bromine atoms in 4,7-Dibromobenzoc1,2,5oxadiazole serve as excellent leaving groups in nucleophilic substitution reactions, facilitating further functionalization and the synthesis of more complex structures.
In recent years, 4,7-Dibromobenzoc1,2,5oxadiazole has been extensively studied for its potential applications in pharmaceutical research. Its scaffold is found to be conducive for designing molecules with biological activity. Specifically, derivatives of this compound have shown promise as intermediates in the synthesis of kinase inhibitors and other therapeutic agents. The brominated system allows for selective modifications that can fine-tune the pharmacophoric properties of the resulting molecules.
One of the most compelling aspects of 4,7-Dibromobenzoc1,2,5oxadiazole is its role in the development of novel materials. The benzoc1,2,5oxadiazole ring system is known to exhibit favorable characteristics for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The bromine substituents enhance the compound's compatibility with various synthetic methodologies used in material science, enabling the creation of advanced functional materials with tailored properties.
Recent advancements in computational chemistry have further highlighted the significance of 4,7-Dibromobenzoc1,2,5oxadiazole. Molecular modeling studies indicate that this compound can serve as a key building block for designing molecules with specific binding affinities to biological targets. By leveraging computational tools to predict and optimize molecular interactions, researchers can efficiently develop derivatives of 4,7-Dibromobenzoc1,2,5oxadiazole that exhibit enhanced efficacy and selectivity.
The synthesis of 4,7-Dibromobenzoc1,2,5oxadiazole typically involves multi-step organic reactions that highlight its synthetic utility. For instance, it can be prepared through a cyclization reaction between appropriately substituted benzene derivatives and amidines under controlled conditions. The subsequent bromination step introduces the bromine atoms at the 4- and 7-positions via electrophilic aromatic substitution reactions.
In industrial applications, 4,7-Dibromobenzoc1,2,5oxadiazole finds use as a precursor in the manufacture of specialty chemicals. Its versatility allows it to be incorporated into a wide range of products,from pharmaceuticals to advanced polymers. The ability to modify its structure through selective reactions makes it an indispensable tool for chemists working on cutting-edge materials and drugs.
The environmental impact of using 4,7-Dibromobenzoc1,2,5oxadiazole is also an area of growing interest. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption. By adopting green chemistry principles,the production process can be made more environmentally friendly without compromising on yield or purity.
Future research directions for 4,7-Dibromobenzoc1,2,5oxadiazole include exploring its applications in drug discovery and material science further。With ongoing studies focusing on its derivatives,this compound is poised to play a pivotal role in developing next-generation therapeutics and advanced materials. The integration of modern synthetic techniques with computational methods will likely unlock new possibilities for utilizing this versatile intermediate.
54286-63-4 (4,7-Dibromobenzoc1,2,5oxadiazole) Related Products
- 54286-61-2(2,1,3-Benzoxadiazole, 4,5,7-tribromo-)
- 769-56-2(2,1,3-Benzoxadiazole, 4,6-dibromo-)
- 769-76-6(2,1,3-Benzoxadiazole, 5,6-dibromo-)
- 1543042-61-0(4-Bromo-7-methyl-2,1,3-benzoxadiazole)
- 35036-93-2(4-bromo-2,1,3-benzoxadiazole)
- 51376-06-8(5-Bromobenzoc1,2,5oxadiazole)
- 501665-29-8(2,1,3-Benzoxadiazole, 4,6-dibromo-5-methyl-)
- 501665-26-5(2,1,3-Benzoxadiazole, 4,5,6-tribromo-)
- 1437229-17-8(5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5oxadiazole))
- 7159-74-2(2,1,3-Benzoxadiazole, 4-bromo-6-methyl-)